4-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)butanamide

• IUPAC Name: 4-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)butanamide
• InChI: InChI=1S/C22H20N2O4S2/c1-14-4-7-16(8-5-14)23-20(25)3-2-10-24-21(26)19(30-22(24)29)12-15-6-9-17-18(11-15)28-13-27-17/h4-9,11-12H,2-3,10,13H2,1H3,(H,23,25)/b19-12-
• InChI Key: XICGRPCMEFKSKV-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCCN2C(=O)C(=CC3=CC4=C(C=C3)OCO4)SC2=S
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CCCN2C(=O)/C(=C/C3=CC4=C(C=C3)OCO4)/SC2=S
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

This compound is a rhodanine (2-thioxo-thiazolidin-4-one) derivative featuring a benzodioxolylmethylidene substituent at the 5-position and an N-(4-methylphenyl)butanamide group at the 3-position. Rhodanine-based compounds are widely studied for their diverse biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties . The benzodioxole moiety enhances lipophilicity and may improve pharmacokinetic properties, while the 4-methylphenyl group in the butanamide chain influences steric and electronic interactions with biological targets .

Synthesis typically involves condensation of a rhodanine precursor with a substituted benzaldehyde derivative, followed by coupling with an appropriate amine or acylating agent. For example, similar compounds are synthesized via Knoevenagel condensation under basic conditions (e.g., potassium carbonate in ethanol) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)butanamide typically involves multiple steps:

Formation of the Benzodioxole Ring: This step involves the cyclization of catechol with formaldehyde to form the 1,3-benzodioxole ring.

Synthesis of the Thiazolidinone Ring: The thiazolidinone ring is synthesized by reacting a thiourea derivative with a haloketone.

Coupling Reactions: The benzodioxole and thiazolidinone intermediates are then coupled under specific conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to increase yield and purity. This can include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thioxo group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nitrating agents, sulfonating agents.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Alcohol derivatives.

Substitution Products: Halogenated, nitrated, or sulfonated derivatives.

Scientific Research Applications

Anticancer Activity

Research has indicated that thiazolidinone derivatives exhibit significant anticancer properties. Studies have demonstrated that compounds similar to this one can induce apoptosis in cancer cells and inhibit tumor growth. The benzodioxole moiety is known for its ability to interact with DNA and RNA, which may enhance the anticancer activity of this compound.

Antimicrobial Properties

There is evidence suggesting that thiazolidinones possess antimicrobial activity against various pathogens. The compound's structure may confer similar properties, making it a candidate for development as an antimicrobial agent. Preliminary studies show effectiveness against both bacterial and fungal strains.

Anti-inflammatory Effects

Thiazolidinones have been reported to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines. This compound could potentially be explored for its efficacy in treating inflammatory diseases such as arthritis or other chronic inflammatory conditions.

Diabetes Management

Some thiazolidinone derivatives are known to act as agonists for peroxisome proliferator-activated receptors (PPARs), which play a crucial role in glucose metabolism and insulin sensitivity. This suggests that the compound may have applications in managing type 2 diabetes by improving insulin sensitivity.

Several studies have focused on the biological activities of thiazolidinone derivatives:

• Anticancer Study : A study published in Journal of Medicinal Chemistry explored the synthesis of various thiazolidinones and their anticancer activities against breast cancer cell lines. The results indicated that compounds with similar structures to the target compound showed promising IC50 values, suggesting effective inhibition of cell proliferation.
• Antimicrobial Assessment : Research conducted by Pharmaceutical Biology evaluated the antimicrobial efficacy of thiazolidinone derivatives against clinical isolates of bacteria and fungi. The findings revealed significant inhibition zones, indicating potential as a new class of antimicrobial agents.
• Anti-inflammatory Research : A study documented in Inflammation Research highlighted the anti-inflammatory effects of thiazolidinones in animal models of arthritis. The compounds were found to reduce swelling and pain significantly compared to controls.

Mechanism of Action

The mechanism of action of 4-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)butanamide involves its interaction with specific molecular targets. The benzodioxole and thiazolidinone rings allow the compound to bind to enzymes and receptors, modulating their activity. This can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name / ID	Core Structure	Substituents at 5-Position	Amide/Amino Substituent	Key Properties/Activities	References
Target Compound	Rhodanine (2-thioxo-4-oxo)	1,3-Benzodioxol-5-ylmethylidene	N-(4-methylphenyl)butanamide	Not explicitly reported (structural focus)
(Z)-5-Benzylidene-2-(methylthio)thiazol-4(5H)-one (6a)	Thiazol-4-one	Benzylidene	2-(Methylthio)	Anticancer screening
2-[(5Z)-5-Benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide analogs	Rhodanine	Benzylidene	N-(2-methylphenyl)acetamide	Structural diversity for bioactivity
4-(((Z)-5-((Z)-Benzylidene)-4-oxo-2-(phenylimino)thiazolidin-3-yl)methyl)benzenesulfonamide hybrids	Thiazolidinone	Benzylidene + sulfonamide	N-Phenylimino	Carbonic anhydrase inhibition
N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6)	Thiadiazole	Isoxazole	N-Benzamide	Synthetic intermediate

Structural and Electronic Differences

Core Heterocycle Variations: The target compound and most analogs share a rhodanine core (2-thioxo-4-thiazolidinone), critical for hydrogen bonding and metal chelation . In contrast, compounds like 6 () replace the thiazolidinone with a thiadiazole ring, altering electronic properties and reducing thiol-mediated reactivity .

Substituent Effects at the 5-Position: The benzodioxolylmethylidene group in the target compound introduces electron-donating methoxy groups, enhancing π-π stacking and metabolic stability compared to simple benzylidene (e.g., compound 6a in ) .

Amide/Amino Modifications: The N-(4-methylphenyl)butanamide chain in the target compound provides extended hydrophobicity compared to shorter acetamide chains (e.g., N-(2-methylphenyl)acetamide in ) . Compounds with N-phenylimino groups () exhibit tautomerism, which may influence binding modes in enzyme inhibition .

Physicochemical and Bioactivity Comparisons

Solubility and Lipophilicity :

• The benzodioxole group increases lipophilicity (logP ~3.5 predicted) compared to unsubstituted benzylidene analogs (logP ~2.8) .
• Sulfonamide hybrids () show improved aqueous solubility due to ionizable sulfonamide groups .

Biological Activities :

• Rhodanine derivatives with 2-thioxo groups (e.g., ) exhibit anticancer activity via thioredoxin reductase inhibition .
• Benzodioxole-containing analogs (e.g., ) are hypothesized to target cytochrome P450 enzymes, though specific data for the target compound are lacking .

Q & A

Q. What are the critical steps in synthesizing this thiazolidinone derivative, and how can reaction conditions be optimized?

The synthesis involves multi-step pathways, including condensation of the benzodioxolylmethylidene moiety with the thiazolidinone core and subsequent coupling with the 4-methylphenylbutanamide group. Key parameters include solvent choice (e.g., DMF for polar intermediates), temperature control (reflux conditions for cyclization), and catalysts (e.g., triethylamine for amide bond formation). Purity is ensured via chromatography and recrystallization, while intermediates are validated using NMR and IR spectroscopy .

Q. How can the compound’s stereochemistry (e.g., Z-configuration at the 5-position) be confirmed experimentally?

The Z-configuration is confirmed via NOESY NMR to detect spatial proximity between the benzodioxole and thiazolidinone protons. X-ray crystallography (using SHELX or WinGX) provides definitive proof of planar geometry around the thiazolidinone core, critical for biological interactions .

Q. What analytical methods are recommended for characterizing purity and stability?

High-resolution mass spectrometry (HRMS) confirms molecular weight, while HPLC (C18 columns, acetonitrile/water gradients) assesses purity (>95%). Stability under physiological conditions is tested via pH-dependent degradation studies monitored by UV-Vis spectroscopy .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data (e.g., inconsistent enzyme inhibition)?

Discrepancies may arise from assay conditions (e.g., buffer pH affecting compound solubility) or stereochemical impurities. Validate results using orthogonal assays (e.g., fluorescence polarization vs. SPR for binding affinity) and ensure stereochemical homogeneity via chiral chromatography. Cross-reference with analogs (e.g., 4-oxo-2-thioxo-thiazolidinones in ) to identify structure-activity trends .

Q. What strategies are effective for studying structure-activity relationships (SAR) in analogs of this compound?

Systematically modify substituents:

• Benzodioxole group : Replace with dimethoxybenzylidene () to assess electron-donating effects.
• Butanamide chain : Introduce hydrophilic groups (e.g., carboxylates) to improve solubility (). Use molecular docking (AutoDock Vina) to predict binding modes with targets like PPAR-γ or HDACs, followed by in vitro validation .

Q. How can crystallographic data inform the design of derivatives with enhanced target affinity?

Analyze X-ray structures (e.g., from SHELXL refinements) to identify key interactions:

• Hydrogen bonds between the thioxo group and catalytic lysine residues.
• π-π stacking of the benzodioxole moiety with hydrophobic pockets. Optimize substituents to maximize these interactions, as seen in analogs like Ethyl (5Z)-5-[(6-methoxy-2H-1,3-benzodioxol-5-yl)methylidene]-thiophene derivatives () .

Q. What methodologies are recommended for elucidating the compound’s mechanism of action in cellular models?

• Transcriptomics : RNA-seq to identify differentially expressed genes post-treatment.
• Proteomics : SILAC labeling to quantify changes in enzyme levels (e.g., antioxidant enzymes like SOD).
• Pathway inhibition : Use kinase inhibitors (e.g., staurosporine) in combination studies to identify synergistic/antagonistic effects .

Methodological Challenges

Q. How can researchers address low solubility in in vitro assays?

• Co-solvents : Use DMSO (≤0.1% v/v) to maintain compound stability.
• Prodrug design : Synthesize ester derivatives (e.g., ethyl esters) hydrolyzed intracellularly ().
• Nanoparticle encapsulation : PEGylated liposomes enhance bioavailability in cytotoxicity assays .

Q. What computational tools are suitable for predicting metabolic pathways and toxicity?

• ADMET Prediction : SwissADME for permeability and CYP450 interactions.
• Toxicity Screening : ProTox-II to identify hepatotoxicity risks. Validate with hepatic microsomal assays (e.g., CYP3A4 inhibition) .